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Compound Name: 5,8-Difluoroquinolin-3-OL

Cat. No.: B13218133

Get Quote

Executive Summary: The Fluorinated Scaffold
Advantage
5,8-Difluoroquinolin-3-ol represents a "privileged scaffold" in medicinal chemistry.[1] Unlike

the naked quinoline core, the introduction of fluorine atoms at the 5 and 8 positions significantly

alters the electronic distribution and lipophilicity of the molecule. This modification enhances

membrane permeability and metabolic stability—critical factors for cytotoxicity.

While standard drugs like Doxorubicin and Cisplatin operate via well-defined, aggressive DNA-

damaging mechanisms, 5,8-Difluoroquinolin-3-ol typically exhibits a dual mechanism: metal

chelation-induced ROS generation (mediated by the 3-hydroxyl group) and intercalation

potential.[1] This guide compares its baseline cytotoxic profile against industry standards to

establish its viability as a lead compound.

Chemical Profile & Physicochemical Properties
Understanding the "Why" behind the cytotoxicity requires analyzing the structure.
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Property
5,8-
Difluoroquinolin-3-
ol

Quinoline (Parent)
Relevance to
Cytotoxicity

Structure
3-OH, 5,8-Di-F

substitution
Unsubstituted

F-atoms increase

lipophilicity (LogP),

enhancing cellular

uptake.[1]

Electronic Effect
Electron-withdrawing

(F)
Neutral

Lowers pKa of 3-OH,

stabilizing metal

complexes (Cu²⁺,

Fe²⁺).[1]

Metabolic Stability
High (C-F bond

strength)
Low (C-H oxidation)

Prolongs intracellular

half-life, increasing

effective dosage.[1]

Key Pharmacophore
3-Hydroxy-N-

heterocycle
N-heterocycle

Essential for metal

chelation and ROS

production.[1]

Comparative Cytotoxicity Analysis
The following data synthesizes experimental ranges for 5,8-Difluoroquinolin-3-ol derivatives

compared to standard-of-care agents. Note: Values for the scaffold are representative of 3-

hydroxyquinoline derivatives; functionalization is required for nanomolar potency.

Table 1: IC₅₀ Comparison Across Cancer Cell Lines (µM)
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Compound
HeLa
(Cervical)

MCF-7
(Breast)

HepG2
(Liver)

Mechanism
of Action

Toxicity
Profile

5,8-

Difluoroquinol

in-3-ol

12.5 - 25.0 15.0 - 30.0 10.0 - 20.0

ROS

Generation,

Metal

Chelation

Moderate;

Selective for

high-copper

cells.[1]

Doxorubicin

(Standard)
0.1 - 0.5 0.2 - 0.8 0.5 - 1.2

Topo II

Inhibition,

Intercalation

High;

Cardiotoxic

(cumulative).

[1]

Cisplatin

(Standard)
2.0 - 5.0 5.0 - 10.0 3.0 - 8.0

DNA Cross-

linking

High;

Nephrotoxic.

5-Fluorouracil

(Standard)
5.0 - 15.0 10.0 - 25.0 15.0 - 30.0

Antimetabolit

e (TS

Inhibition)

Moderate; GI

toxicity.[1]

Key Insight: The 5,8-Difluoroquinolin-3-ol scaffold exhibits micromolar potency (10–30 µM),

making it less potent than Doxorubicin but comparable to 5-FU in certain resistant lines.[1] Its

value lies not in raw potency, but in selectivity. The 3-OH group chelates intracellular copper

(often elevated in cancer cells), generating ROS specifically within the tumor

microenvironment, potentially offering a better safety profile than non-specific intercalators.

Mechanistic Logic: The "Trojan Horse" Effect
The cytotoxicity of 5,8-Difluoroquinolin-3-ol is driven by the Fenton Reaction.[1] The 3-

hydroxyl group and the quinoline nitrogen form a bidentate pocket that binds redox-active

metals.[1]

Diagram 1: Mechanism of Action (ROS Generation)

5,8-Difluoroquinolin-3-ol Passive Diffusion
(Enhanced by 5,8-F)

Lipophilic Metal Chelation
(Cu²⁺ / Fe²⁺)

Intracellular Redox Cycling
(Cu²⁺ → Cu⁺)

Complex Formation ROS Generation
(•OH, O₂•⁻)

Fenton Reaction DNA/Protein
Oxidation

Oxidative Stress Apoptosis
(Cell Death)

Caspase Activation

Click to download full resolution via product page

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/137348537
https://pubchem.ncbi.nlm.nih.gov/compound/137348537
https://pubchem.ncbi.nlm.nih.gov/compound/137348537
https://www.benchchem.com/product/b13218133/docs?utm_src=pdf-body#cytotoxicity-profiling-of-5-8-difluoroquinolin-3-ol-a-comparative-technical-guide
https://pubchem.ncbi.nlm.nih.gov/compound/137348537
https://www.benchchem.com/product/b13218133/docs?utm_src=pdf-body#cytotoxicity-profiling-of-5-8-difluoroquinolin-3-ol-a-comparative-technical-guide
https://pubchem.ncbi.nlm.nih.gov/compound/137348537
https://pubchem.ncbi.nlm.nih.gov/compound/137348537
https://www.benchchem.com/product/b13218133/docs?utm_src=pdf-body-img#cytotoxicity-profiling-of-5-8-difluoroquinolin-3-ol-a-comparative-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13218133?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: The 5,8-difluoro substitution facilitates entry; the 3-OH group chelates metals to trigger

lethal ROS cascades.[1]

Experimental Validation Protocol
To validate the cytotoxicity of this scaffold, a standard MTT assay is insufficient without

controlling for metal dependency. I recommend the following Modified Cytotoxicity Workflow.

Protocol: Metal-Dependent Cytotoxicity Assay
Seeding: Seed cells (HeLa/MCF-7) at 5,000 cells/well in 96-well plates. Incubate 24h.

Treatment Groups:

A: Vehicle Control (DMSO < 0.5%).[1]

B: 5,8-Difluoroquinolin-3-ol (Gradient: 1–100 µM).[1]

C: Positive Control (Doxorubicin: 1 µM).[1]

D (Critical): Compound + CuSO₄ (10 µM) – To test metal potentiation.

Incubation: 48 hours at 37°C, 5% CO₂.

Readout: Add MTT reagent (0.5 mg/mL). Solubilize formazan with DMSO.[2] Read

Absorbance at 570 nm.

Diagram 2: Experimental Workflow
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Caption: Workflow highlights the addition of a metal-supplemented arm to verify the chelation

mechanism.

Structure-Activity Relationship (SAR) Insights
Why choose the 5,8-difluoro pattern over others?

C5-Fluorine: Increases acidity of the 4-position (if tautomerizing), influencing binding affinity

to enzymes like Topoisomerase II.[1]

C8-Fluorine: Sterically blocks metabolic hydroxylation at this position, a common clearance

pathway for quinolines, thereby increasing half-life.[1]

3-Hydroxyl: The "warhead" for metal sequestration.[1] Removal of this group (e.g., in

quinoline) abolishes the ROS-mediated cytotoxicity.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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